![molecular formula C17H17BrF3NO2 B2975350 2-(2-Ethoxy-2-oxoethyl)-1-[4-(trifluoromethyl)benzyl]pyridinium bromide CAS No. 477710-18-2](/img/structure/B2975350.png)
2-(2-Ethoxy-2-oxoethyl)-1-[4-(trifluoromethyl)benzyl]pyridinium bromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(2-Ethoxy-2-oxoethyl)-1-[4-(trifluoromethyl)benzyl]pyridinium bromide” is a pyridinium salt. Pyridinium salts are quite familiar structures in many natural products and bioactive pharmaceuticals . They have played an intriguing role in a wide range of research topics .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Pyridinium salts and trifluoromethyl groups have certain characteristic properties, but without more information, a detailed analysis isn’t possible .Scientific Research Applications
Synthesis and Reactivity
- The compound has been used as a building block for the synthesis of functionalized pyrrolidines and spiro-pyrrolidines, demonstrating its utility in the construction of complex nitrogen-containing heterocycles (Guideri, Noschese, & Ponticelli, 2012).
- It serves as a trifluoromethyl-containing building block for the preparation of trifluoromethyl-substituted aminopyrroles, highlighting its role in introducing trifluoromethyl groups into heterocyclic frameworks (Khlebnikov, Funt, Tomashenko, & Novikov, 2018).
Photophysical Properties
- Research on pyridinium complexes, including those related to the specified compound, has shown solvent-sensitive charge-transfer absorption behaviors and dual-emissive fluorescent properties, indicating their potential use in the development of novel fluorescent materials and sensors (Li, Xu, Sun, Bai, Zhang, Fang, & Yan, 2009).
Materials Science Applications
- Pyridinium salts, including derivatives of the specified compound, have been applied in the polymerization processes and as initiators for cationic polymerization, showcasing their applicability in the creation of novel polymeric materials (Böttcher, Hasebe, Hizal, Yagcı, Stellberg, & Schnabel, 1991).
Catalysis and Organic Transformations
- The reactivity of pyridinium and picolinium salts with nitriles containing a nucleofugic group has been studied, revealing regio- and stereoselectivity in the formation of substituted pyridinium 1,4-ylids and related structures. This underlines the compound's utility in synthetic organic chemistry for constructing complex molecules with precise control over their three-dimensional arrangements (Shestopalov, Litvinov, Sharanin, Aitov, & Rodinovskaya, 1991).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
ethyl 2-[1-[[4-(trifluoromethyl)phenyl]methyl]pyridin-1-ium-2-yl]acetate;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F3NO2.BrH/c1-2-23-16(22)11-15-5-3-4-10-21(15)12-13-6-8-14(9-7-13)17(18,19)20;/h3-10H,2,11-12H2,1H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFYMOEIMCTWTTB-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC=CC=[N+]1CC2=CC=C(C=C2)C(F)(F)F.[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrF3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.